Cas no 109-04-6 (2-Bromopyridine)

• Product Name: 2-Bromopyridine
• CAS No: 109-04-6
• MF: C₅H₄BrN
• MW: 157.995960235596
• MDL: MFCD00006219
• CID: 35541
• PubChem ID: 7973
• Update Time: 2026-01-28

2-Bromopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromopyridine
• Bromopyridine
• 2,6-DI-TERT-BUTYL-4-MERCAPTOPHENOL
• 2-BROMO-6-METHYLPYRIDINE
• 2-Bromopyridin
• 2-Bromo-pyridine
• 2-BROMOPYRIDINE FOR SYNTHESIS
• 2-brompyridin
• 2-Pyridyl bromide
• 6-bromopyridine
• monobromopyridine
• o-Bromopyridine
• Pyridine,2-bromo
• α-BroMoazine
• α-bromopyridine
• α-bromoazine
• -Bromoazine
• -Bromopyridine
• 2-bromo-pyridin
• BROMOPYRIDINE(2-)
• Pyridine,2-bromo-
• 2-broMide pyridine
• 2-pyridylbromide
• AKOS BBS-00004324
• Pyridine, 2-bromo-
• beta-Bromopyridine
• alpha-Bromopyridine
• Pyridine, bromo-
• .alpha.-Bromopyridine
• 7Z7MLC4VD8
• IMRWILPUOVGIMU-UHFFFAOYSA-N
• bromo pyridine
• a-Bromopyridine
• 2-bromopridine
• 2-bromo pyridine
• 2 -bromopyridine
• 2-bromanylpyridine
• 2-
• NSC8031
• 2- Bromop
• DTXSID6051564
• SCHEMBL6536
• AB00627
• CHEMBL331374
• Q209317
• EINECS 203-641-6
• UNII-7Z7MLC4VD8
• Z57160165
• Pyridine, 2-bromo-,
• NSC-8031
• 2-Bromopyridine, 99%
• S12408
• WLN: T6NJ BE
• Tox21_303772
• .beta.-Bromopyridine
• MFCD00006219
• DTXCID0030116
• NS00021504
• FT-0663861
• A801959
• F0001-0191
• BRN 0105789
• 109-04-6
• InChI=1/C5H4BrN/c6-5-3-1-2-4-7-5/h1-4
• Pyridin-2-yl bromide
• NSC 8031
• EN300-18089
• W-108708
• AM20050660
• CHEBI:51574
• AI3-17852
• PS-4254
• AKOS000119182
• NCGC00357064-01
• CS-D1419
• STR00629
• CAS-109-04-6
• FT-0611611
• B0650
• DB-015943
• Pyridine, 2bromo
• betaBromopyridine
• 2Pyridyl bromide
• STK802248
• oBromopyridine
• BBL027568
• BDBM50622781
• 203-641-6

• MDL： MFCD00006219
• Inchi： 1S/C5H4BrN/c6-5-3-1-2-4-7-5/h1-4H
• InChI Key： IMRWILPUOVGIMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CN=1
• BRN： 0105789

Computed Properties

• Exact Mass: 156.95300
• Monoisotopic Mass: 156.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Light yellow oily liquid. The color becomes darker after long-term storage or exposure to light.
• Density: 1.657 g/mL at 25 °C(lit.)
• Melting Point: 193°C
• Boiling Point: 194°C(lit.)
• Flash Point: 54 ºC
• Refractive Index: n20/D 1.572(lit.)
• Solubility: 20g/l
• Water Partition Coefficient: Slightly miscible with water.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids, acid chlorides.
• PSA: 12.89000
• LogP: 1.84410
• FEMA: 3616
• Solubility: Soluble in ethanol and ether, slightly soluble in water.

2-Bromopyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H310,H315,H319,H335
• Warning Statement： P261,P280,P301+P310,P302+P350,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2929 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 24/25-36/37/38
• Safety Instruction： S16-S36/37-S45-S38-S36/37/39-S28A-S26
• FLUKA BRAND F CODES：8
• RTECS：US3850000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R10; R23/24/25; R36/37/38
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on 2-Bromopyridine

Chemical Profile of 2-Bromopyridine (CAS No. 109-04-6)

2-Bromopyridine (CAS No. 109-04-6) is a halogenated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile reactivity and utility as an intermediate in synthetic chemistry. This compound, characterized by a bromine substituent at the 2-position of the pyridine ring, serves as a crucial building block in the development of various bioactive molecules. Its molecular structure, consisting of a nitrogen-containing heterocycle linked to a bromine atom, imparts unique electronic and steric properties that make it invaluable in organic synthesis.

The chemical properties of 2-Bromopyridine (CAS No. 109-04-6) are primarily influenced by the presence of the bromine atom, which enhances its electrophilicity and facilitates nucleophilic substitution reactions. This characteristic is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, where it acts as a precursor for constructing carbon-carbon and carbon-nitrogen bonds. The pyridine ring itself contributes to the compound's solubility in organic solvents and its ability to interact with biological targets, making it a preferred choice for medicinal chemists.

In recent years, 2-Bromopyridine (CAS No. 109-04-6) has been extensively studied for its role in the synthesis of pharmaceutical agents. One notable application is in the development of antiviral and anticancer drugs. The brominated pyridine scaffold is frequently incorporated into molecules designed to inhibit viral proteases or kinase enzymes, which are critical targets in antiviral therapy. For instance, derivatives of 2-Bromopyridine (CAS No. 109-04-6) have been explored as inhibitors of Janus kinases (JAKs), which are involved in various inflammatory and autoimmune diseases. The ability to modify the pyridine ring at different positions allows for fine-tuning of pharmacological properties, leading to the discovery of novel therapeutic entities.

Moreover, 2-Bromopyridine (CAS No. 109-04-6) has found utility in the synthesis of agrochemicals, where it serves as an intermediate in the production of herbicides and pesticides. Its reactivity enables the formation of complex heterocyclic structures that exhibit potent biological activity against pests and weeds. Researchers have leveraged its brominated core to develop compounds that disrupt essential metabolic pathways in plants and insects, offering new solutions for sustainable agriculture.

The industrial production of 2-Bromopyridine (CAS No. 109-04-6) typically involves bromination reactions on pyridine or its derivatives under controlled conditions. Advances in catalytic systems have improved the efficiency and selectivity of these processes, reducing byproduct formation and enhancing yield. Such improvements are crucial for scaling up production while maintaining environmental sustainability.

Recent studies have also highlighted the role of 2-Bromopyridine (CAS No. 109-04-6) in materials science, particularly in the development of organic electronic materials. The combination of electron-withdrawing bromine atoms and the electron-donating nitrogen atom in the pyridine ring creates a system with tunable electronic properties. This has led to its use in designing organic semiconductors and light-emitting diodes (OLEDs), where precise control over molecular structure is essential for optimal performance.

The versatility of 2-Bromopyridine (CAS No. 109-04-6) extends to its applications in polymer chemistry, where it is used to modify polymer backbones or side chains to achieve specific functional properties. For example, incorporation of brominated pyridine units can enhance thermal stability or biodegradability, depending on the desired application.

In conclusion, 2-Bromopyridine (CAS No. 109-04-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, materials science, and polymer chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on cutting-edge technologies. As scientific understanding continues to evolve, new applications for this compound are likely to emerge, further solidifying its importance in modern chemical research.